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Compound of Interest

1-(2-Hydroxy-5-
Compound Name:
propylphenyl)ethanone

CAS No.: 1990-24-5

Cat. No.: B1283104

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of 1-(2-Hydroxy-5-
propylphenyl)ethanone. Due to the absence of a publicly available experimental mass
spectrum for this specific compound, this document presents a predicted fragmentation pattern
based on the established principles of mass spectrometry and analysis of structurally similar
compounds. The information herein is intended to guide researchers in identifying this
compound and understanding its behavior under electron ionization.

Predicted Mass Spectrum Data

The expected mass spectral data for 1-(2-Hydroxy-5-propylphenyl)ethanone is summarized
in the table below. The molecular weight of the compound is 178.23 g/mol . The predicted
fragments are based on common fragmentation pathways for phenolic compounds and
aromatic ketones.
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Relative Abundance

ml/z Predicted Fragment lon .
(Predicted)

178 [M]*e (Molecular lon) Moderate

163 [M - CHs]* High

135 [M - C3H7]* Moderate to High

121 [C7Hs502]* High (Base Peak)

91 [C7H7]* Low

77 [CeHs]* Low

43 [CHsCOJ]* Moderate

Fragmentation Pathway

The fragmentation of 1-(2-Hydroxy-5-propylphenyl)ethanone under electron ionization is
expected to follow several key pathways, primarily involving cleavage of the acyl group and the
propyl substituent.
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Caption: Predicted fragmentation pathway of 1-(2-Hydroxy-5-propylphenyl)ethanone.
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The primary fragmentation is expected to be the a-cleavage of the acetyl group, leading to the
loss of a methyl radical (*CHs) to form a highly stable acylium ion at m/z 163. Subsequent loss
of carbon monoxide (CO) from this ion would result in the fragment at m/z 135. Another
significant fragmentation would be the loss of the propyl radical (¢CsH>) to yield an ion at m/z
135. The base peak is predicted to be at m/z 121, corresponding to the stable hydroxytropylium
ion.

Experimental Protocols

The following is a general experimental protocol for acquiring the mass spectrum of 1-(2-
Hydroxy-5-propylphenyl)ethanone using a standard electron ionization mass spectrometer.

1. Sample Preparation:

o Dissolve a small amount (approximately 1 mg) of 1-(2-Hydroxy-5-propylphenyl)ethanone
in a volatile organic solvent such as methanol or dichloromethane (1 mL).

o Ensure the sample is fully dissolved before introduction into the instrument.
2. Instrumentation:

e A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe on a mass
spectrometer can be used.

« lonization Mode: Electron lonization (El).

o Electron Energy: 70 eV.

e lon Source Temperature: 200-250 °C.

e Mass Analyzer: Quadrupole or Time-of-Flight (TOF).
e Scan Range: m/z 40-400.

3. Gas Chromatography (if applicable):

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).
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« Injector Temperature: 250 °C.

o Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes,
then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

4. Data Acquisition and Analysis:

e Acquire the mass spectrum across the specified scan range.

« |dentify the molecular ion peak and major fragment ions.

o Compare the obtained spectrum with the predicted fragmentation pattern and data from
spectral libraries if available.

This guide provides a foundational understanding of the expected mass spectrum of 1-(2-
Hydroxy-5-propylphenyl)ethanone. Experimental verification is essential to confirm these
predictions and to fully characterize the compound. Researchers can use this information to aid
in the identification and structural elucidation of this and related molecules.

¢ To cite this document: BenchChem. [Mass Spectrum of 1-(2-Hydroxy-5-
propylphenyl)ethanone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283104/docs#mass-spectrum-of-1-2-hydroxy-5-
propylphenyl-ethanone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

